beta-Mangostin

• CAS No.: 20931-37-7
• Product Name: beta-Mangostin
• Molecular Formula: C25H28O6
• Molecular Weight: 424.5 g/mol
• IUPAC Name: 1,6-dihydroxy-3,7-dimethoxy-2,8-bis(3-methylbut-2-enyl)xanthen-9-one
• Standard InChI: InChI=1S/C25H28O6/c1-13(2)7-9-15-18(29-5)12-20-22(23(15)27)24(28)21-16(10-8-14(3)4)25(30-6)17(26)11-19(21)31-20/h7-8,11-12,26-27H,9-10H2,1-6H3
• Standard InChIKey: YRKKJHJIWCRNCW-UHFFFAOYSA-N
• SMILES: CC(=CCC1=C(C=C2C(=C1O)C(=O)C3=C(O2)C=C(C(=C3CC=C(C)C)OC)O)OC)C
• Canonical SMILES: CC(=CCC1=C(C=C2C(=C1O)C(=O)C3=C(O2)C=C(C(=C3CC=C(C)C)OC)O)OC)C
• Melting Point: 175-176°C
• Physical Description: Solid
• Description: Beta-Mangostin, also known as B-mangostin, belongs to the class of organic compounds known as 8-prenylated xanthones. These are organic compounds containing a C5-isoprenoid group linked to a xanthone moiety at the 8-position. Xanthone is a tricyclic compound made up of two benzene rings linearly fused to each other through a pyran ring that carries a ketone group. Beta-Mangostin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, Beta-mangostin is primarily located in the membrane (predicted from logP). Outside of the human body, Beta-mangostin can be found in fruits and purple mangosteen. This makes Beta-mangostin a potential biomarker for the consumption of these food products.
• Reference: [1]. D Xu, et al. A concise and efficient total synthesis of α-mangostin and β-mangostin from Garcinia mangostana. 《Natural Product Communications》, 2013, 8(8):1101-3
• PubChem Compound: 5495925
• Last Modified: Nov 12 2021